Cas no 399002-70-1 (N-benzyl-2-(pyridin-3-yl)piperidine-1-carbothioamide)

N-benzyl-2-(pyridin-3-yl)piperidine-1-carbothioamide structure
399002-70-1 structure
Product Name:N-benzyl-2-(pyridin-3-yl)piperidine-1-carbothioamide
CAS No:399002-70-1
MF:C18H21N3S
MW:311.444442510605
CID:5914370
PubChem ID:4656762
Update Time:2023-11-23

N-benzyl-2-(pyridin-3-yl)piperidine-1-carbothioamide Chemical and Physical Properties

Names and Identifiers

    • N-benzyl-2-(pyridin-3-yl)piperidine-1-carbothioamide
    • 399002-70-1
    • AKOS021993296
    • F0836-0032
    • N-benzyl-2-pyridin-3-ylpiperidine-1-carbothioamide
    • AKOS001633298
    • Oprea1_025066
    • 1-Piperidinecarbothioamide, N-(phenylmethyl)-2-(3-pyridinyl)-
    • Inchi: 1S/C18H21N3S/c22-18(20-13-15-7-2-1-3-8-15)21-12-5-4-10-17(21)16-9-6-11-19-14-16/h1-3,6-9,11,14,17H,4-5,10,12-13H2,(H,20,22)
    • InChI Key: OFSHQNOGDDEWPU-UHFFFAOYSA-N
    • SMILES: N1(C(NCC2=CC=CC=C2)=S)CCCCC1C1=CC=CN=C1

Computed Properties

  • Exact Mass: 311.14561886g/mol
  • Monoisotopic Mass: 311.14561886g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 3
  • Complexity: 354
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 60.2Ų

Experimental Properties

  • Density: 1.181±0.06 g/cm3(Predicted)
  • Boiling Point: 473.6±55.0 °C(Predicted)
  • pka: 15.87±0.40(Predicted)

N-benzyl-2-(pyridin-3-yl)piperidine-1-carbothioamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F0836-0032-2μmol
N-benzyl-2-(pyridin-3-yl)piperidine-1-carbothioamide
399002-70-1 90%+
2μl
$57.0 2023-05-17
Life Chemicals
F0836-0032-5μmol
N-benzyl-2-(pyridin-3-yl)piperidine-1-carbothioamide
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F0836-0032-10μmol
N-benzyl-2-(pyridin-3-yl)piperidine-1-carbothioamide
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$69.0 2023-05-17
Life Chemicals
F0836-0032-20μmol
N-benzyl-2-(pyridin-3-yl)piperidine-1-carbothioamide
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$79.0 2023-05-17
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F0836-0032-1mg
N-benzyl-2-(pyridin-3-yl)piperidine-1-carbothioamide
399002-70-1 90%+
1mg
$54.0 2023-05-17
Life Chemicals
F0836-0032-2mg
N-benzyl-2-(pyridin-3-yl)piperidine-1-carbothioamide
399002-70-1 90%+
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F0836-0032-3mg
N-benzyl-2-(pyridin-3-yl)piperidine-1-carbothioamide
399002-70-1 90%+
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$63.0 2023-05-17
Life Chemicals
F0836-0032-4mg
N-benzyl-2-(pyridin-3-yl)piperidine-1-carbothioamide
399002-70-1 90%+
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Life Chemicals
F0836-0032-5mg
N-benzyl-2-(pyridin-3-yl)piperidine-1-carbothioamide
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F0836-0032-10mg
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